11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 6-methyl-5,8,9,10-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C14H14N2O/c1-9-14-12(7-4-8-13(14)17)16-11-6-3-2-5-10(11)15-9/h2-3,5-6,15H,4,7-8H2,1H3
• InChI Key: TXBVCNSAVJODKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC3=CC=CC=C3N1)CCCC2=O

Description

11-Methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a heterocyclic compound belonging to the dibenzo[b,e][1,4]diazepine class. Its molecular formula is C₁₆H₁₆N₂O, with a molecular weight of 270.34 g/mol . The structure consists of two fused benzene rings bridged by a seven-membered diazepine ring containing two nitrogen atoms, with a methyl group substituted at the 11-position. This substitution modulates its electronic and steric properties, influencing its pharmacological interactions .

Synthesis:
The compound is synthesized via multi-step organic reactions, often starting from substituted anilines or aldehydes. Cyclization reactions under acidic or basic conditions are critical for forming the diazepine core . Optimization of reaction parameters (e.g., solvents, catalysts) ensures high yields and purity .

Pharmacological Profile: Research highlights its anxiolytic activity, likely through interactions with γ-aminobutyric acid (GABA) receptors, which are common targets for psychoactive dibenzo-diazepines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one typically involves the cyclization of appropriate precursors. One common method involves the intramolecular cyclization of N-(2-aminophenyl)-N-methylacetamide under acidic conditions. The reaction is usually carried out in the presence of a strong acid such as hydrochloric acid or sulfuric acid, which facilitates the formation of the diazepine ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups into the diazepine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield N-oxides, while substitution reactions can produce various substituted diazepine derivatives .

Scientific Research Applications

11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent, particularly in the treatment of neurological disorders and anxiety.

Pharmacology: It is investigated for its interactions with various receptors and enzymes in the body.

Chemistry: The compound serves as a building block for the synthesis of more complex molecules.

Industry: It is used in the development of new materials and as a precursor for other chemical compounds.

Mechanism of Action

The mechanism of action of 11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one involves its interaction with specific molecular targets in the body. It is believed to modulate the activity of certain neurotransmitter receptors, such as gamma-aminobutyric acid (GABA) receptors, which play a crucial role in regulating neuronal excitability. By binding to these receptors, the compound can exert anxiolytic and sedative effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological activity and applications of dibenzo[b,e][1,4]diazepines are highly dependent on substituent patterns. Below is a detailed comparison with structurally related compounds:

Table 1: Structural and Functional Comparison of Analogous Compounds

Compound Name	Key Structural Features	Biological Activity/Applications	Distinguishing Factors
7-Methyl-11-phenyl-2H-dibenzo[b,e][1,4]diazepin-1-one	Methyl at position 7, phenyl at position 11	Antimicrobial activity	Simpler structure; lacks tetrahydro ring saturation, reducing conformational flexibility compared to the 11-methyl analog .
11-(3-Chlorophenyl)-3-(4-methoxyphenyl)-hexahydro-dibenzo[b,e][1,4]diazepin-1-one	Chlorophenyl and methoxyphenyl substituents	Enhanced receptor affinity for neurological targets	Bulky substituents improve selectivity for serotonin/GABA receptors; higher molecular weight (∼400 g/mol) .
3-(4-Fluorophenyl)-11-methyl-tetrahydro-dibenzo[b,e][1,4]diazepin-1-one	Fluorophenyl at position 3	Antidepressant, anticonvulsant	Fluorine’s electronegativity enhances binding to GABAₐ receptors; improved blood-brain barrier penetration .
11-[4-(Dimethylamino)phenyl]-3-(2-thienyl)-hexahydro-dibenzo[b,e][1,4]diazepin-1-one	Dimethylamino and thienyl groups	Potential antipsychotic activity	Thienyl moiety increases π-π stacking with aromatic residues in receptors; dimethylamino group enhances solubility .
3,3-Dimethyl-11-(3-nitrophenyl)-hexahydro-dibenzo[b,e][1,4]diazepin-1-one	Nitrophenyl and dimethyl groups	Material science applications (e.g., organic semiconductors)	Nitro group introduces strong electron-withdrawing effects, altering electronic properties for non-pharmacological uses .

Key Findings:

Substituent Position and Activity :

• Methyl groups at positions 7 or 11 significantly alter bioactivity. The 11-methyl analog’s anxiolytic effects contrast with the 7-methyl derivative’s antimicrobial role .
• Electron-withdrawing groups (e.g., nitro, chloro) enhance receptor binding or material properties, while electron-donating groups (e.g., methoxy) improve solubility .

Saturation State :

• Tetrahydro (partially saturated) derivatives exhibit greater conformational flexibility, facilitating interactions with neurological targets . Fully unsaturated analogs (e.g., 2H-diazepines) show reduced central nervous system activity .

Therapeutic vs. Industrial Applications :

• Compounds with trifluoromethyl or nitro groups are prioritized in materials science for optoelectronics, whereas halogenated or alkylated variants are explored for drug development .